N,N-Diethyl-4-{[(prop-2-en-1-yl)amino]methyl}aniline
Overview
Description
N,N-Diethyl-4-{[(prop-2-en-1-yl)amino]methyl}aniline, also known as DEEPAM, is a chemical compound that has gained significant attention in scientific research. DEEPAM is a tertiary amine that is commonly used as a ligand in the synthesis of various metal complexes.
Scientific Research Applications
Synthesis and Structural Properties
One study focused on the synthesis and structural properties of novel substituted compounds through the reaction of chloral with substituted anilines, leading to the formation of 2,2,2-trichloroethylidene anilines and subsequent products. This route highlighted the potential for creating diverse compounds with varied applications in chemical synthesis and industry (Issac & Tierney, 1996).
Chemical Fixation of CO2
Another study presented an innovative approach to utilizing carbon dioxide (CO2) as a C1 feedstock in organic synthesis, highlighting cyclization of aniline derivatives with CO2 to form functionalized azoles. This process represents a promising direction for developing value-added chemicals from an economical, non-toxic, and environmentally friendly resource (Vessally et al., 2017).
Aniline as a Contact Allergen
A retrospective analysis assessed whether aniline should be considered a potential cause of contact allergy. The study concluded that aniline is unlikely to be an independent sensitizer of current importance but may elicit allergic reactions in subjects pre-sensitized to para-substituted amino compounds. This suggests that aniline's relevance as an allergen is limited, supporting the hypothesis that it is a weak allergen (Uter et al., 2007).
properties
IUPAC Name |
N,N-diethyl-4-[(prop-2-enylamino)methyl]aniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2/c1-4-11-15-12-13-7-9-14(10-8-13)16(5-2)6-3/h4,7-10,15H,1,5-6,11-12H2,2-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKRUEIVYHVXDCM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)CNCC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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